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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B10768008

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ZK118182 Isopropyl ester, a
prostaglandin D2 (PGD2) analog, for researchers and professionals in the field of drug
development. This document outlines its chemical properties, mechanism of action, and
relevant experimental protocols.

Core Compound Data

ZK118182 Isopropyl ester is the prodrug form of ZK118182, a potent and selective agonist for
the Prostaglandin D2 (DP) receptor, specifically the DP1 subtype. The isopropyl ester
formulation is designed to enhance its corneal absorption, making it particularly relevant for
ophthalmological applications such as the reduction of intraocular pressure.
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Property Value Source(s)
CAS Number 154927-31-8 [L112131[4115]16]
Molecular Formula C23H37CIO5 [1][4]5]16]
Molecular Weight 429.0 g/mol [1112][4]1[5]

[[(22)-4-[(1R,2R,3R,5R)-5-
chloro-2-[(1E,3S)-3-cyclohexyl-
3-hydroxy-1-propenyl]-3-

Formal Name yaroxy-1-propenyl [1]
hydroxycyclopentyl]-2-
butenyl]oxy]-acetic acid, 1-

methylethyl ester

Mechanism of Action: DP1 Receptor Agonism

ZK118182 acts as a selective agonist at the Prostaglandin D2 receptor 1 (DP1). The DP1
receptor is a G protein-coupled receptor (GPCR) that, upon activation, stimulates the Gs alpha
subunit of its associated G protein. This initiates a signaling cascade involving adenylyl
cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (CAMP) levels.
The subsequent activation of Protein Kinase A (PKA) mediates various cellular responses. In
the context of ocular physiology, this pathway is implicated in the regulation of intraocular
pressure. In inflammatory cells like mast cells, activation of the DP1 receptor can lead to the
inhibition of histamine release.

Signaling Pathway
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Caption: ZK118182 Isopropyl Ester Signaling Pathway.

Experimental Protocols

The following are representative methodologies for assessing the biological activity of DP1
receptor agonists like ZK118182.

Measurement of Intraocular Pressure (IOP) in Animal
Models

This protocol describes a general procedure for evaluating the effect of ZK118182 Isopropyl
ester on intraocular pressure in a preclinical setting.

» Animal Model: Utilize appropriate animal models such as normotensive rabbits or monkeys.

o Acclimatization: Acclimate animals to the experimental procedures, including IOP
measurements, to minimize stress-induced variations.

» Baseline IOP Measurement: Measure baseline IOP using a calibrated tonometer (e.g., Tono-
Pen) prior to drug administration.

e Drug Administration: Topically administer a single drop of ZK118182 Isopropyl ester
solution (e.g., 0.03 pg in a suitable vehicle) to one eye, with the contralateral eye receiving
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the vehicle as a control.

o Post-Treatment IOP Measurement: Measure I0P in both eyes at regular intervals (e.g., 1, 2,
4, 6, and 24 hours) post-administration.

o Data Analysis: Calculate the change in IOP from baseline for both the treated and control
eyes. Statistical analysis (e.g., t-test or ANOVA) is used to determine the significance of the
IOP-lowering effect.

Mast Cell Degranulation and Histamine Release Assay

This assay is designed to evaluate the inhibitory effect of ZK118182 on mast cell degranulation,
a key event in allergic and inflammatory responses.

e Cell Culture: Culture a suitable mast cell line (e.g., RBL-2H3) or primary mast cells.
o Sensitization (for IgE-mediated activation): Sensitize the cells with anti-DNP IgE overnight.

e Pre-incubation with Test Compound: Wash the cells and pre-incubate with varying
concentrations of ZK118182 for a specified period (e.g., 15-30 minutes) at 37°C.

 Induction of Degranulation: Stimulate the cells with a degranulating agent such as DNP-BSA
(for IgE-sensitized cells) or a calcium ionophore (e.g., A23187). Include positive (stimulant
alone) and negative (buffer alone) controls.

o Supernatant Collection: After incubation (e.g., 30-60 minutes), centrifuge the samples and
collect the supernatant.

e Quantification of Released Mediators:

o Histamine: Measure the histamine concentration in the supernatant using a commercial
ELISA kit according to the manufacturer's instructions.

o [-hexosaminidase: Measure the activity of the released granule-associated enzyme [3-
hexosaminidase using a colorimetric substrate.

o Data Analysis: Express the release of mediators as a percentage of the total cellular content
(determined by lysing a parallel set of cells) and calculate the dose-dependent inhibition by
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ZK118182.

Experimental Workflow Diagram
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Caption: General Experimental Workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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